Cas no 2228830-82-6 (4-methyl-5-(nitromethyl)pyrimidine)

• Product Name: 4-methyl-5-(nitromethyl)pyrimidine
• CAS No: 2228830-82-6
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 6085165
• PubChem ID: 165879668
• Update Time: 2025-05-20

4-methyl-5-(nitromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(nitromethyl)pyrimidine
• EN300-1750979
• 2228830-82-6

• Inchi： 1S/C6H7N3O2/c1-5-6(3-9(10)11)2-7-4-8-5/h2,4H,3H2,1H3
• InChI Key： IUQUACNBAWRVCS-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CN=CN=C1C)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-methyl-5-(nitromethyl)pyrimidine

Introduction to 4-Methyl-5-(Nitromethyl)pyrimidine (CAS No. 2228830-82-6)

4-Methyl-5-(nitromethyl)pyrimidine, with the CAS number 2228830-82-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its pyrimidine core, which is a fundamental building block in many biologically active molecules, and the presence of a nitromethyl group, which imparts unique chemical and biological properties.

The pyrimidine scaffold is well-known for its role in nucleic acid synthesis and its importance in various biological processes. The introduction of the nitromethyl group at the 5-position of the pyrimidine ring not only enhances the compound's reactivity but also confers specific pharmacological activities. Recent studies have highlighted the potential of 4-methyl-5-(nitromethyl)pyrimidine in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities.

In terms of chemical structure, 4-methyl-5-(nitromethyl)pyrimidine can be synthesized through a series of well-established organic reactions. One common approach involves the condensation of a suitable pyrimidine derivative with a nitroalkane, followed by functional group manipulations to achieve the desired substitution pattern. The synthesis of this compound is crucial for its further evaluation in biological assays and drug development pipelines.

The biological activity of 4-methyl-5-(nitromethyl)pyrimidine has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, a class of inflammatory mediators. This makes 4-methyl-5-(nitromethyl)pyrimidine a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-methyl-5-(nitromethyl)pyrimidine has also demonstrated significant antimicrobial activity against a range of pathogenic bacteria and fungi. Studies have shown that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This broad-spectrum activity suggests that the compound could be developed into an effective antimicrobial agent for treating various infections.

In the realm of cancer research, 4-methyl-5-(nitromethyl)pyrimidine has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism by which it exerts these effects is not yet fully understood but is thought to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The pharmacokinetic properties of 4-methyl-5-(nitromethyl)pyrimidine are also an important consideration for its potential therapeutic applications. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. However, further research is needed to optimize these properties and ensure that the compound can be effectively delivered to target tissues.

In conclusion, 4-methyl-5-(nitromethyl)pyrimidine (CAS No. 2228830-82-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.